1-acetyl-3-(2-oxo-2-phenylethylidene)-1,3-dihydro-2H-indol-2-one

• IUPAC Name: (3E)-1-acetyl-3-phenacylideneindol-2-one
• InChI: InChI=1S/C18H13NO3/c1-12(20)19-16-10-6-5-9-14(16)15(18(19)22)11-17(21)13-7-3-2-4-8-13/h2-11H,1H3/b15-11+
• InChI Key: LYEPOPHKDRFMGL-RVDMUPIBSA-N
• Canonical SMILES: CC(=O)N1C2=CC=CC=C2C(=CC(=O)C3=CC=CC=C3)C1=O
• Isomeric SMILES: CC(=O)N1C2=CC=CC=C2/C(=C\C(=O)C3=CC=CC=C3)/C1=O
• Molecular Formula: C18H13NO3
• Molecular Weight: 291.3 g/mol

Description

1-Acetyl-3-(2-oxo-2-phenylethylidene)-1,3-dihydro-2H-indol-2-one is a compound with potential pharmaceutical relevance. It belongs to a class of compounds known for their diverse chemical and biological properties.

Synthesis Analysis

• The synthesis of related indol-2-one derivatives often involves one-pot reactions with eco-friendly catalysts, emphasizing high yields and atom economy (Brahmachari & Banerjee, 2014).
• Domino reactions have been utilized for synthesizing phenylamino indolizine-1-carboxamide derivatives, indicating potential pathways for similar indole-based structures (Ziyaadini et al., 2011).

Molecular Structure Analysis

• Research has focused on characterizing indole derivatives using spectroscopic techniques like NMR, IR, and mass spectrometry, providing insights into the molecular structure (Almutairi et al., 2018).

Chemical Reactions and Properties

• The synthesis of indol-2-ones involves reactions with various reagents, leading to a range of derivatives with different chemical properties (Orsu, Narsimha & Reddy, 2015).

Physical Properties Analysis

• The physical properties of such compounds are typically explored through crystalline structure analysis and melting point determination (Kukuljan, Kranjc & Perdih, 2016).

Chemical Properties Analysis

• Studies have shown that these compounds can undergo various chemical reactions, like Michael additions and cycloadditions, indicating a range of chemical behaviors (Kawasaki et al., 1996).
• The chemical properties also include reactivity with different organic and inorganic reagents, leading to the formation of novel structures (Capdevielle & Maumy, 1993).